Cas no 1262010-37-6 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester)

• Product Name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester
• CAS No: 1262010-37-6
• MF: C₁₆H₁₀ClF₃O₄
• MW: 358.696414470673
• MDL: MFCD18322704
• CID: 2769098
• Update Time: 2025-11-01

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester

• MDL： MFCD18322704
• Inchi： 1S/C16H10ClF3O4/c1-24-15(23)12-7-8(2-3-13(12)17)9-4-10(14(21)22)6-11(5-9)16(18,19)20/h2-7H,1H3,(H,21,22)
• InChI Key： IZCJKQGMDBKJDD-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C(O)=O)=C2)=CC=C(Cl)C(C(OC)=O)=C1

Additional information on [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester (CAS No. 1262010-37-6): A Comprehensive Overview

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester (CAS No. 1262010-37-6) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core, a chloro substituent, a trifluoromethyl group, and a methyl ester functionality. These features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The biphenyl core of the compound is a well-known aromatic system that provides rigidity and planarity to the molecule. This structural feature is crucial for its interactions with biological targets and its stability in different environments. The presence of the chloro substituent at the 4-position adds polarity and influences the compound's solubility and reactivity. The trifluoromethyl group at the 5'-position is known for its electron-withdrawing effect, which can modulate the electronic properties of the molecule and enhance its biological activity. The methyl ester functionality at the 3-position further contributes to the compound's reactivity and potential for chemical modifications.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester in various applications. In the field of medicinal chemistry, this compound has shown promise as a lead molecule for the development of new therapeutic agents. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways and receptors. For instance, research has demonstrated that similar biphenyl derivatives with trifluoromethyl groups exhibit potent anti-inflammatory and anti-cancer activities.

In addition to its medicinal applications, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester has been explored for its use in materials science. The rigid biphenyl core and the electron-withdrawing trifluoromethyl group make it suitable for applications in organic electronics and photovoltaic materials. These properties can be leveraged to design novel materials with enhanced performance characteristics.

The synthesis of [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the biphenyl core through a coupling reaction between two phenyl rings. Subsequent steps involve the introduction of the chloro substituent and the trifluoromethyl group using appropriate reagents and conditions. The final step involves esterification to form the methyl ester functionality. Each step in the synthesis process requires careful optimization to ensure high yields and purity of the final product.

From an analytical perspective, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and their relative positions within the molecule.

In terms of safety and handling, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester should be handled with care in a well-ventilated area. Standard laboratory safety protocols should be followed to minimize exposure risks. Proper storage conditions are also essential to maintain the stability and integrity of the compound.

Overall, [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4-chloro-5'-(trifluoromethyl)-, 3-methyl ester (CAS No. 1262010-37-6) is a versatile compound with significant potential in both academic research and industrial applications. Its unique molecular structure and chemical properties make it an important molecule for further exploration in various scientific disciplines.